Cas no 356543-04-9 (2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)-)
2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)-
- CHEMBL593439
- (E)-3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
- (E)-3-(2,4-DIMETHOXYPHENYL)-1-(3,4-DIMETHOXYPHENYL)-2-PROPEN-1-ONE
- (2E)-3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
- (E)-2,3',4,4'-Tetramethoxychalcone
- AKOS000990829
- MFCD01058915
- STK309336
- 356543-04-9
-
- Inchi: 1S/C19H20O5/c1-21-15-8-5-13(18(12-15)23-3)6-9-16(20)14-7-10-17(22-2)19(11-14)24-4/h5-12H,1-4H3/b9-6+
- InChI Key: NCQCJVGPIRLGGF-RMKNXTFCSA-N
- SMILES: O(C)C1C=C(C=CC=1/C=C/C(C1C=CC(=C(C=1)OC)OC)=O)OC
Computed Properties
- Exact Mass: 328.1311
- Monoisotopic Mass: 328.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
- XLogP3: 3.6
Experimental Properties
- PSA: 53.99
2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422175-1g |
(2E)-3-(2,4-Dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; . |
356543-04-9 | 1g |
€339.20 | 2024-08-03 | ||
| abcr | AB422175-5g |
(2E)-3-(2,4-Dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; . |
356543-04-9 | 5g |
€658.70 | 2024-08-03 | ||
| abcr | AB422175-10g |
(2E)-3-(2,4-Dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; . |
356543-04-9 | 10g |
€786.50 | 2024-08-03 | ||
| abcr | AB422175-25g |
(2E)-3-(2,4-Dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one; . |
356543-04-9 | 25g |
€1169.90 | 2024-08-03 |
2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)-
Comprehensive Overview of 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)- (CAS No. 356543-04-9)
2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)- is a specialized organic compound with the CAS number 356543-04-9. This compound belongs to the class of α,β-unsaturated ketones, which are widely studied for their unique chemical properties and potential applications in various industries. The presence of multiple methoxy groups in its structure enhances its reactivity and makes it a valuable intermediate in organic synthesis.
The compound is characterized by its E-configuration (trans) around the double bond, which is crucial for its stability and reactivity. Researchers and chemists often explore 2-Propen-1-one derivatives for their potential in pharmaceuticals, agrochemicals, and material science. The dimethoxyphenyl substituents in this molecule contribute to its electron-rich nature, making it a candidate for further functionalization.
In recent years, there has been growing interest in 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one due to its potential applications in drug discovery. The compound's structure aligns with the pharmacophores of several bioactive molecules, making it a subject of interest in medicinal chemistry. Questions like "What are the uses of 2-Propen-1-one derivatives?" or "How to synthesize 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one?" are frequently searched in scientific databases, reflecting the compound's relevance in research.
The synthesis of 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)- typically involves a condensation reaction between appropriately substituted benzaldehydes and acetophenones under basic conditions. This method is favored for its simplicity and high yield. The compound's purity and structural integrity are often confirmed using techniques such as NMR spectroscopy, mass spectrometry, and HPLC.
From a commercial perspective, CAS 356543-04-9 is available through specialized chemical suppliers catering to research and development needs. Its price and availability may vary depending on the scale of procurement and the supplier's location. Researchers looking for "buy 2-Propen-1-one derivatives" or "suppliers of 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one" can find options through global chemical marketplaces.
Environmental and safety considerations are paramount when handling 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)-. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions is a topic of interest, with researchers often asking, "Is 356543-04-9 stable under acidic conditions?" or "What is the shelf life of 2-Propen-1-one derivatives?"
In conclusion, 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-(3,4-dimethoxyphenyl)-,(2E)- (CAS No. 356543-04-9) is a versatile compound with significant potential in scientific research and industrial applications. Its unique structural features and reactivity make it a valuable tool for chemists and researchers exploring new synthetic pathways and bioactive molecules. As interest in α,β-unsaturated ketones continues to grow, this compound is likely to remain a focus of innovative studies and applications.
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